Cas no 647838-88-8 (Glycine, glycyl-L-methionyl-L-isoleucyl-L-tyrosyl-L-prolyl-)

• Product Name: Glycine, glycyl-L-methionyl-L-isoleucyl-L-tyrosyl-L-prolyl-
• CAS No: 647838-88-8
• MF: C₂₉H₄₄N₆O₈S
• MW: 636.76006603241
• CID: 416920
• PubChem ID: 71378757
• Update Time: 2025-04-19

Glycine, glycyl-L-methionyl-L-isoleucyl-L-tyrosyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, glycyl-L-methionyl-L-isoleucyl-L-tyrosyl-L-prolyl-
• 2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-4-methylsulfanylbutanoyl]amino]-3-methylpentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
• Glycyl-L-methionyl-L-isoleucyl-L-tyrosyl-L-prolylglycine
• DTXSID90801361
• 647838-88-8

• Inchi： 1S/C29H44N6O8S/c1-4-17(2)25(34-26(40)20(11-13-44-3)32-23(37)15-30)28(42)33-21(14-18-7-9-19(36)10-8-18)29(43)35-12-5-6-22(35)27(41)31-16-24(38)39/h7-10,17,20-22,25,36H,4-6,11-16,30H2,1-3H3,(H,31,41)(H,32,37)(H,33,42)(H,34,40)(H,38,39)/t17-,20-,21-,22-,25-/m0/s1
• InChI Key： ZPFGAGUNOYLQKD-PEIKYOHHSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(N1CCC[C@H]1C(NCC(=O)O)=O)=O)=O)[C@@H](C)CC)=O)NC(CN)=O

Computed Properties

• Exact Mass: 636.29442
• Monoisotopic Mass: 636.29413356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 17
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 246Ų

Experimental Properties

• PSA: 220.26